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Compound of Interest

Compound Name: (R)-Omeprazole Sodium Salt
Cat. No.: B1260541
Get Quote

Executive Summary

(R)-Omeprazole Sodium (CAS: 161796-77-6) presents unique challenges in process chemistry
due to the inherent instability of the benzimidazole sulfoxide core.[1] Like its S-isomer, it is acid-
labile, photosensitive, and hygroscopic.[1] Successful crystallization requires strict control over
pH (>11), temperature (<45°C), and solvent water activity.[1] This guide details two primary
workflows: (1) De Novo Salt Formation from Free Base and (2) Recrystallization for Polymorph
Control.[1]

Physicochemical Context & Solubility Profile

Understanding the solute-solvent interaction is the precursor to any successful crystallization.
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Parameter Characteristic Implication for Protocol

o Salt formation requires strong
~4.0 (Pyridinium), ~8.8
pKa base (NaOH) to deprotonate

(Benzimidazole) o
the benzimidazole NH.[1]

Process must remain alkaline

Stability Acid Labile, Thermolabile )
(pH 11-12).[1] Avoid T > 50°C.

Requires anti-solvents
Solubility (Na Salt) High: Water, Methanol, Ethanol  (Toluene, Ethyl Acetate, DIPE)
for yield.[1][2]

Final product must be dried
o ] under vacuum; handling in
Hygroscopicity High o ]
low-humidity suites (<40%

RH).[1]

Protocol A: Direct Salt Formation & Crystallization

Objective: Convert (R)-Omeprazole Free Base into a crystalline Sodium Salt. Starting Material:
(R)-Omeprazole Free Base (Oil or Amorphous Solid).[1]

Reagents

e Solvent: Acetone (HPLC Grade) or Isopropanol (IPA).[1]

e Base: Sodium Hydroxide (NaOH), 50% w/w aqueous solution or solid pellets dissolved in
minimal water.[1]

e Anti-Solvent: Toluene or Diisopropyl Ether (DIPE).[1]

Step-by-Step Workflow

 Dissolution (Inert Loop):
o Charge (R)-Omeprazole Free Base into a reactor purged with Nitrogen.

o Add Acetone (5-7 volumes relative to mass).
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o Agitate at 20—-25°C until fully dissolved.

o Checkpoint: Ensure solution is clear. If haze exists, filter through a 0.45 um PTFE
membrane.

e Salt Formation:
o Calculate 1.02 molar equivalents of NaOH.
o Add NaOH solution dropwise over 30 minutes.[1] Maintain temperature < 30°C.

o Mechanism:[1][3][4][5][6][7] The NaOH deprotonates the benzimidazole nitrogen, forming
the ionic sodium species which is less soluble in Acetone than the free base.

¢ Nucleation Induction:

o The solution may become cloudy. If not, seed with 0.5% w/w (R)-Omeprazole Sodium
crystals (if available) or scratch the vessel wall.[1]

o Stir for 1 hour at 20°C to allow crystal growth.
* Yield Optimization (Anti-Solvent):
o Slowly add Toluene (3-5 volumes) over 2 hours.
o Cool the reactor to 0-5°C at a rate of 5°C/hour.
o Critical Control: Rapid cooling traps impurities and amorphous material.[1]
* Isolation:
o Filter under Nitrogen pressure (avoid air exposure to prevent moisture uptake).[1]
o Wash cake with cold Toluene/Acetone (1:1).

o Vacuum dry at 40°C for 12 hours.[1]

Protocol B: Recrystallization for Polymorph Control
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Objective: Purify crude salt or convert amorphous material into a stable semi-crystalline or
crystalline form (often analogous to Form A or B of the racemate).[1]

Workflow Diagram (DOT)

The following diagram illustrates the decision logic for solvent selection based on the desired

outcome (Yield vs. Purity).

Crude (R)-Omeprazole Sodium

Dissolve in Min. Vol. Ethanol
(T =40°C)

l

Clarifying Filtration
(Remove Insolubles)

:

Select Anti-Solvent Strategy

For API Purity For Bulk Recovery

Method A: Ethyl Acetate Method B: Toluene
(High Purity, Slower) (High Yield, Faster)

Slow Addition (4h) Rapid Addition (1h)
Cool to 0°C Cool to -5°C

Filtration & N2 Drying
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Figure 1: Decision matrix for recrystallization solvent systems based on process goals.

Detailed Methodology (Ethanol/Ethyl Acetate System)

This system is preferred for obtaining high optical and chemical purity.[1]

e Solubilization: Dissolve crude (R)-Omeprazole Sodium in Ethanol (2 volumes) at 40°C. Do
not exceed 45°C.

o Anti-Solvent Addition: Charge Ethyl Acetate (10 volumes) slowly.
o Phase 1: Add 2 volumes. Stir for 30 mins (Cloud point).[1]
o Phase 2: Add remaining 8 volumes over 3 hours.

e Aging: Cool to -5°C and hold for 4 hours. This "Ostwald Ripening" phase ensures fines
dissolve and larger crystals grow, improving filterability.

e Drying: Dry at 40-45°C under full vacuum (<10 mbar).

Critical Process Parameters (CPPs) &
Troubleshooting
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Issue Probable Cause Corrective Action
Temperature too high during Reduce cooling rate; Add anti-
"Oiling Out" anti-solvent addition; solvent more slowly; Seed the

Supersaturation too rapid.[1]

solution at the cloud point.

Color Change (Yellow/Brown)

Degradation (Oxidation or Acid

hydrolysis).[1]

Ensure pH > 11; Check N2
purge; Verify solvent quality

(peroxide-free).

Low Yield

High solubility in mother liquor;

Incomplete precipitation.[1]

Lower final temperature to
-10°C; Increase anti-solvent

ratio.

High Water Content

Hygroscopic nature; Inefficient

drying.[1]

Use a vacuum dryer with N2
bleed; Package immediately in
Al/Al blisters or desiccated

drums.[1]

Analytical Validation

To ensure the integrity of the crystallized product, the following analytical panel is required:

o Chiral HPLC: Verify enantiomeric excess (ee%).[1] (R)-Omeprazole should be >99.5% ee.[1]

o Column: Chiral-AGP or Chiralpak AD-H.[1]

» XRPD (X-Ray Powder Diffraction): Confirm crystalline form. Amorphous halos indicate failed

crystallization.[1]

o Karl Fischer (KF): Determine water content.[1] Sodium salts often form hydrates

(monohydrate/trinydrate).[1] Distinguish between bound water (hydrate) and surface

moisture.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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